Cas no 119333-47-0 (Benzenemethanol, 2,3,5-trifluoro-6-methoxy-4-methyl-)

• Product Name: Benzenemethanol, 2,3,5-trifluoro-6-methoxy-4-methyl-
• CAS No: 119333-47-0
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 3673592
• PubChem ID: 14520266
• Update Time: 2025-04-22

Benzenemethanol, 2,3,5-trifluoro-6-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3,5-trifluoro-6-methoxy-4-methyl-
• (2,3,5-trifluoro-6-methoxy-4-methylphenyl)methanol
• 119333-47-0
• SCHEMBL9766119
• 2-methoxy-4-methyl-3,5,6-trifluorobenzyl alcohol
• SZBAJAYFGOKHAA-UHFFFAOYSA-N

• Inchi： 1S/C9H9F3O2/c1-4-6(10)8(12)5(3-13)9(14-2)7(4)11/h13H,3H2,1-2H3
• InChI Key： SZBAJAYFGOKHAA-UHFFFAOYSA-N
• SMILES： FC1=C(C)C(=C(C(CO)=C1OC)F)F

Computed Properties

• Exact Mass: 206.05546401Da
• Monoisotopic Mass: 206.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų